molecular formula C4H6N4O2 B596466 1-Methyl-4-nitro-1H-imidazol-2-amine CAS No. 1262282-20-1

1-Methyl-4-nitro-1H-imidazol-2-amine

Cat. No. B596466
CAS RN: 1262282-20-1
M. Wt: 142.118
InChI Key: AUYKVFDYGWBTGK-UHFFFAOYSA-N
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Description

1-Methyl-4-nitro-1H-imidazol-2-amine is an aromatic heterocyclic organic compound . It is a derivative of imidazole, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Synthesis Analysis

Imidazole derivatives, including 1-Methyl-4-nitro-1H-imidazol-2-amine, have been synthesized through various methods. One common method is the acid-catalyzed methylation of imidazole by methanol . Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine . There are also protocols that provide 1,4,5-trisubstituted and 1,4-/4,5-disubstituted imidazoles regioselectively in a single pot from aryl-substituted tosylmethyl isocyanide (TosMIC) reagents and imines generated in situ from virtually any aldehyde and amine .


Molecular Structure Analysis

The molecular formula of 1-Methyl-4-nitro-1H-imidazol-2-amine is C4H6N4O2 . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .


Chemical Reactions Analysis

Imidazole derivatives, including 1-Methyl-4-nitro-1H-imidazol-2-amine, have been used in a variety of chemical reactions. For instance, one reaction is reported to proceed via nickel-catalysed addition to nitrile, which followed by proto-demetallation, tautomerization and dehydrative cyclization afforded the desired 2,4-disubstituted NH-imidazoles .


Physical And Chemical Properties Analysis

1-Methyl-4-nitro-1H-imidazol-2-amine is a colorless solid that is highly soluble in water and other polar solvents . It has a molecular weight of 142.118 .

properties

IUPAC Name

1-methyl-4-nitroimidazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H6N4O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3,(H2,5,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUYKVFDYGWBTGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=C1N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

142.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-4-nitro-1H-imidazol-2-amine

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